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Compound of Interest

Compound Name: Monensin

Cat. No.: B15613950

Audience: Researchers, scientists, and drug development professionals.

Introduction: Monensin is a polyether antibiotic isolated from Streptomyces cinnamonensis that
functions as a potent ionophore with a high affinity for monovalent cations such as Sodium
(Na*) and Potassium (K*).[1][2][3] In cell biology, it is widely used as a research tool due to its
ability to act as an Na*/H* antiporter, disrupting ionic gradients across cellular and subcellular
membranes.[2][4] This activity leads to its most common application in in vitro studies: the
inhibition of intracellular protein transport by disrupting the structure and function of the Golgi
apparatus.[5][6][7] This blockade causes proteins, such as cytokines, to accumulate within the
cell, which is a critical step for their subsequent detection by methods like flow cytometry.[5]
Monensin also exhibits antibacterial, antimalarial, and apoptotic activities, making it a subject
of investigation in various research fields, including cancer biology.[2][5][8]

Proper preparation of Monensin solutions is crucial for obtaining reliable and reproducible
experimental results. This document provides detailed protocols for the preparation, storage,
and application of Monensin solutions for in vitro studies.

Quantitative Data and Physicochemical Properties

Monensin is typically supplied as a sodium salt, which is a white to off-white crystalline
powder.[6][9] It is practically insoluble in water but is freely soluble in organic solvents like
ethanol and methanol.[6][9]
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Property Value References
Chemical Formula CssHe1NaO11 [10]
Molecular Weight 692.9 g/mol [10][11][12]

White to light brownish-white
Appearance ) [6]119]
crystalline powder

Solubility in Ethanol ~15 mg/mL; up to 100 mM [51[11][13]
Solubility in Methanol 50 mg/mL [6]
Solubility in DMF ~1 mg/mL [11][13]
Solubility in Water Practically insoluble [4161[9]
Storage (Solid) 2-8°C or -20°C [6][11]

) -20°C (stable for up to one
Storage (Stock Solution) [5][6]

month)

Mechanism of Action: Protein Transport Inhibition

Monensin's primary mechanism of action in cell biology research is the disruption of the Golgi
complex.[6] By acting as an Na*/H* antiporter, it neutralizes the acidic pH of the Golgi
cisternae.[5] This disruption of the proton gradient inhibits vesicular transport, effectively
blocking the movement of proteins from the endoplasmic reticulum (ER) through the Golgi
apparatus for secretion.[7][14] This leads to an accumulation of proteins within the cell, a
feature widely exploited for intracellular cytokine staining.[7]
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Diagram 1: Monensin blocks protein transport at the Golgi apparatus.
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1. Weigh 6.93 mg
Monensin Sodium Powder

2.Add 1 mL
Absolute Ethanol

3. Vortex Until
Completely Dissolved

4. Result: 10 mM
Stock Solution

~
~< Use as needed

~
~

A
5. Aliguot and Store 6. Dilute Stock in
Stock at -20°C Culture Medium (e.g., 1:5000 for 2 pM)

7. Add Working Solution
to In Vitro Assay

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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